Cas no 117620-77-6 (3-Cyano-7-ethoxycoumarin)
3-Cyano-7-ethoxycoumarin structure
Product Name:3-Cyano-7-ethoxycoumarin
CAS No:117620-77-6
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD00467359
CID:228149
PubChem ID:24845687
Update Time:2025-04-19
3-Cyano-7-ethoxycoumarin Chemical and Physical Properties
Names and Identifiers
-
- 7-Ethoxy-2-oxo-2H-chromene-3-carbonitrile
- 2H-1-Benzopyran-3-carbonitrile,7-ethoxy-2-oxo-
- 3-CYANO-7-ETHOXYCOUMARIN
- 7-Ethoxycoumarin-3-carbonitrile
- 7-ethoxy-2-oxochromene-3-carbonitrile
- 2H-1-Benzopyran-3-carbonitrile,7-ethoxy-2-oxo-(9CI)
- 3-Cyano-7-ethoxycoumarin [7-Ethoxycoumarin-3-carbonitrile] *Cytochrome P450 Substrate*
- CEC [3-Cyano-7-ethoxycoumarin] *CAS 117620-77-6*
- 2H-1-Benzopyran-3-carbonitrile, 7-ethoxy-2-oxo-
- 3-Cetc
- Oprea1_543395
- YAFGHMIAFYQSCF-UHFFFAOYSA-N
- BDBM189323
- BCP14689
- US9173935, CEC
- 2868AA
- AS-58145
- 7-ethoxy-2-oxo-1-benzopyran-3-carbonitrile
- NCGC00165764-01
- F17419
- AKOS016002988
- J-100086
- SCHEMBL240958
- 3-Cyano-7-ethoxycoumarin, >=90% (at 254 nm, HPLC)
- MFCD00467359
- AC-35313
- FT-0615548
- 7-Ethoxycoumarin-3-carbonitrile, suitable for fluorescence, >=99.0% (HPLC)
- UNII-997LV3DUS7
- NS00116110
- DTXSID00151844
- 117620-77-6
- 997LV3DUS7
- A807254
- PD039309
- NCGC00165764-02
- CS-4942
- HY-D0055
- 7-Ethoxy-2-oxo-2H-1-benzopyran-3-carbonitrile
- CEC[3-Cyano-7-ethoxycoumarin]
- 7-ethoxy-2-oxidanylidene-chromene-3-carbonitrile
- 3-Cyano-7-ethoxycoumarin, >=97% (HPLC)
- EX-A581
- CHEMBL1358287
- 3-Cyano-7-ethoxycoumarin?
- DTXCID1074335
- DB-004280
- 3-Cyano-7-ethoxycoumarin
-
- MDL: MFCD00467359
- Inchi: 1S/C12H9NO3/c1-2-15-10-4-3-8-5-9(7-13)12(14)16-11(8)6-10/h3-6H,2H2,1H3
- InChI Key: YAFGHMIAFYQSCF-UHFFFAOYSA-N
- SMILES: O1C(C(C#N)=CC2C=CC(=CC1=2)OCC)=O
Computed Properties
- Exact Mass: 215.05800
- Monoisotopic Mass: 215.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
Experimental Properties
- Color/Form: Yellow to orange solid
- Density: 1.29
- Melting Point: 220-221°C (428-430°F)
- Boiling Point: 396.8 °C at 760 mmHg
- Flash Point: 173.6 °C
- Refractive Index: 1.644
- Solubility: DMSO: soluble
- PSA: 63.23000
- LogP: 2.06338
- Solubility: Two armour inkstone
3-Cyano-7-ethoxycoumarin Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302,H312,H315,H319,H332,H335
- Warning Statement: P261,P280,P305+P351+P338
- WGK Germany:3
- Hazard Category Code: R20/21/22;R36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Storage Condition:4°C, protect from light
- Safety Term:S26-36
- Risk Phrases:R20/21/22; R36/37/38
3-Cyano-7-ethoxycoumarin Customs Data
- HS CODE:2932209090
- Customs Data:
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Cyano-7-ethoxycoumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RJ612-10mg |
3-Cyano-7-ethoxycoumarin |
117620-77-6 | 98+% | 10mg |
698CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RJ612-25mg |
3-Cyano-7-ethoxycoumarin |
117620-77-6 | 98+% | 25mg |
1296CNY | 2021-05-07 | |
| MedChemExpress | HY-D0055-10mM*1mLinDMSO |
3-Cyano-7-ethoxycoumarin |
117620-77-6 | 10mM*1mLinDMSO |
¥605 | 2023-07-26 | ||
| MedChemExpress | HY-D0055-10mg |
3-Cyano-7-ethoxycoumarin |
117620-77-6 | 98.41% | 10mg |
¥550 | 2024-04-20 | |
| MedChemExpress | HY-D0055-50mg |
3-Cyano-7-ethoxycoumarin |
117620-77-6 | 98.41% | 50mg |
¥1650 | 2024-04-20 | |
| DC Chemicals | DC9249-100 mg |
3-Cyano-7-ethoxycoumarin |
117620-77-6 | >98% | 100mg |
$300.0 | 2022-03-01 | |
| DC Chemicals | DC9249-250 mg |
3-Cyano-7-ethoxycoumarin |
117620-77-6 | >98% | 250mg |
$500.0 | 2022-03-01 | |
| DC Chemicals | DC9249-1 g |
3-Cyano-7-ethoxycoumarin |
117620-77-6 | >98% | 1g |
$1000.0 | 2022-03-01 | |
| Fluorochem | 223079-1g |
7-Ethoxy-2-oxo-2H-chromene-3-carbonitrile |
117620-77-6 | 95% | 1g |
£413.00 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD86316-100mg |
3-Cyano-7-ethoxycoumarin |
117620-77-6 | 98% | 100mg |
¥1543.0 | 2022-03-01 |
3-Cyano-7-ethoxycoumarin Related Literature
-
Yi-Chin Toh,Teck Chuan Lim,Dean Tai,Guangfa Xiao,Danny van Noort,Hanry Yu Lab Chip 2009 9 2026
-
Prashant Joshi,Vinay R. Sonawane,Ibidapo S. Williams,Glen J. P. McCann,Linda Gatchie,Rajni Sharma,Naresh Satti,Bhabatosh Chaudhuri,Sandip B. Bharate Med. Chem. Commun. 2018 9 371
-
Ting Wang,Zhang-Qi Feng,Michelle K. Leach,Jinghang Wu,Qing Jiang J. Mater. Chem. B 2013 1 339
-
Gurunadham Munagala,Kushalava Reddy Yempalla,Samsher Singh,Sumit Sharma,Nitin Pal Kalia,Vikrant Singh Rajput,Sunil Kumar,Sanghapal D. Sawant,Inshad Ali Khan,Ram A. Vishwakarma,Parvinder Pal Singh Org. Biomol. Chem. 2015 13 3610
-
Volker M. Arlt,Colin J. Henderson,C. Roland Wolf,Marie Stiborová,David H. Phillips Toxicol. Res. 2015 4 548
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